Cas no 2228444-74-2 (tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate
• CAS No: 2228444-74-2
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5945075
• PubChem ID: 165866481
• Update Time: 2025-06-26

tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate
• 2228444-74-2
• EN300-1895061
• tert-butyl 4-[2-(methylamino)propan-2-yl]-1H-imidazole-1-carboxylate

• Inchi： 1S/C12H21N3O2/c1-11(2,3)17-10(16)15-7-9(14-8-15)12(4,5)13-6/h7-8,13H,1-6H3
• InChI Key： SSEASSFJIDFDBD-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C)(C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate

Introduction to Tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate (CAS No. 2228444-74-2)

Tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2228444-74-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivative class, a heterocyclic structure known for its broad biological activity and utility in drug development. The unique structural features of this molecule, including the tert-butyl group, the 2-(methylamino)propan-2-yl side chain, and the imidazole core, contribute to its distinct chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The tert-butyl group at the 4-position of the imidazole ring enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its membrane permeability. This characteristic is particularly valuable in drug design, as it can influence pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the 2-(methylamino)propan-2-yl substituent introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and further modulate the compound's bioactivity. These structural elements make Tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate a promising candidate for further exploration in medicinal chemistry.

In recent years, imidazole derivatives have been extensively studied due to their diverse pharmacological effects. These compounds exhibit activities ranging from antifungal and antimicrobial to anti-inflammatory and anticancer properties. The presence of both basic and lipophilic moieties in Tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate suggests potential interactions with biological targets such as enzymes and receptors. For instance, imidazole-based molecules have been shown to inhibit certain kinases and other enzymes involved in cancer progression. The tert-butyl group may also serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to evaluate the binding affinity of Tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate to various biological targets. Preliminary results indicate that this compound may interact with proteins involved in signal transduction pathways relevant to diseases such as cancer and inflammation. These findings are consistent with earlier studies demonstrating the therapeutic potential of imidazole derivatives. The combination of experimental validation and computational modeling provides a robust framework for understanding the mechanism of action of this compound.

The synthesis of Tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the imidazole ring, followed by functional group transformations to introduce the tert-butyl and 2-(methylamino)propan-2-yl groups. Advances in synthetic methodologies have allowed for more streamlined approaches, reducing reaction times and improving overall efficiency. For example, catalytic hydrogenation techniques have been employed to facilitate selective functionalization without compromising regioselectivity.

In addition to its pharmaceutical applications, Tert-butyl 4-2-(methylamino)propan-2-yl-1H-imidazole-1-carboxylate may find utility in materials science and industrial chemistry. Its unique structural features make it a versatile building block for designing novel polymers or functional materials with specific properties. Researchers are exploring its potential as an intermediate in the synthesis of advanced materials that exhibit enhanced thermal stability or biodegradability. Such applications align with global efforts to develop sustainable solutions in various industries.

The safety profile of Tert-butyl 4-2-(methylamino)propan-2-y H-imidazole H-carboxyrate (CAS No. 2228444)-74 is an important consideration during its development and application. While preliminary studies suggest that it exhibits moderate solubility in water, its overall toxicity remains under investigation. Standard safety protocols should be followed during handling, storage, and disposal to minimize any potential risks. Collaborative efforts between academic institutions and pharmaceutical companies are essential for comprehensive toxicological assessments before considering clinical trials or commercialization.

The future prospects of Tert-but yl 4--(me than amine propan -yim idazol e car boxy late (CAS No .22 )28444--74-- are promising given its unique structural features and potential bioactivity . Further research is needed to fully elucidate its mechanism of action , optimize synthetic routes , and evaluate its therapeutic efficacy . As computational methods continue to evolve , they will play an increasingly important role in guiding experimental efforts . By leveraging these technologies , scientists can accelerate the discovery process and bring innovative treatments to patients worldwide .